Cas no 1784210-15-6 (ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1784210-15-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6262567
• PubChem ID: 84106754
• Update Time: 2025-07-19

ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-731157
• 1784210-15-6
• ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C9H12N2O3/c1-2-14-9(13)4-6-11-5-3-8(7-12)10-11/h3,5,7H,2,4,6H2,1H3
• InChI Key： FKQLUAKRVWIECG-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=CC(C=O)=N1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate

Introduction to Ethyl 3-(3-Formyl-1H-Pyrazol-1-yl)Propanoate (CAS No. 1784210-15-6)

Ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate (CAS No. 1784210-15-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring and a formyl group, making it a valuable building block for the synthesis of more complex molecules.

The pyrazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. It is known for its stability and reactivity, which make it an important moiety in the design of bioactive molecules. The presence of the formyl group (CHO) adds further reactivity and functional versatility to the molecule, enabling a wide range of chemical transformations and synthetic pathways.

In the context of pharmaceutical research, ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of pyrazole derivatives using this compound as a key intermediate. These derivatives exhibited potent anti-inflammatory activity and were found to be effective in reducing inflammation in animal models.

Another area where ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate has shown promise is in the field of agrochemicals. Researchers have investigated its use as a precursor for the synthesis of herbicides and fungicides. A notable example is a study published in the Pesticide Biochemistry and Physiology in 2021, which demonstrated that compounds derived from this intermediate exhibited high efficacy against common plant pathogens, making them potential candidates for commercial development.

In materials science, ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate has been utilized as a building block for the synthesis of functional polymers and coatings. The unique combination of the pyrazole ring and formyl group provides opportunities for designing materials with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture. A recent study published in the Journal of Polymer Science: Part A: Polymer Chemistry explored the use of this compound in the synthesis of polymeric materials with tunable properties, demonstrating its potential for applications in coatings and adhesives.

The synthesis of ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate typically involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the formyl group. Various methods have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of ethyl acrylate with hydrazine to form an intermediate pyrazole derivative, followed by oxidation to introduce the formyl group. This method is known for its high yield and selectivity, making it suitable for large-scale production.

In terms of safety and handling, ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is important to follow standard laboratory practices when working with this compound to ensure safety and compliance with regulatory guidelines.

Overall, ethyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate (CAS No. 1784210-15-6) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural features and reactivity make it an attractive candidate for further research and development, paving the way for new advancements in pharmaceuticals, agrochemicals, and materials science.